Cas no 2171655-97-1 (2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-3-ylacetamido}pent-4-enoic acid)

• Product Name: 2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-3-ylacetamido}pent-4-enoic acid
• CAS No: 2171655-97-1
• MF: C₂₇H₃₀N₂O₆
• MW: 478.536907672882
• CID: 5907335
• PubChem ID: 165814262
• Update Time: 2025-10-29

2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-3-ylacetamido}pent-4-enoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-3-ylacetamido}pent-4-enoic acid
• 2-{2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxan-3-yl]acetamido}pent-4-enoic acid
• EN300-1580788
• 2171655-97-1

• Inchi： 1S/C27H30N2O6/c1-2-7-24(26(31)32)28-25(30)14-17-15-34-13-12-23(17)29-27(33)35-16-22-20-10-5-3-8-18(20)19-9-4-6-11-21(19)22/h2-6,8-11,17,22-24H,1,7,12-16H2,(H,28,30)(H,29,33)(H,31,32)
• InChI Key： GOPXRECFVPONOB-UHFFFAOYSA-N
• SMILES： O1CCC(C(CC(NC(C(=O)O)CC=C)=O)C1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 478.21038668g/mol
• Monoisotopic Mass: 478.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 751
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 114Ų

Additional information on 2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-3-ylacetamido}pent-4-enoic acid

Research Brief on 2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-3-ylacetamido}pent-4-enoic acid (CAS: 2171655-97-1)

The compound 2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-3-ylacetamido}pent-4-enoic acid (CAS: 2171655-97-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, including a fluorenylmethoxycarbonyl (Fmoc) protecting group and a pent-4-enoic acid moiety, is being explored for its potential applications in peptide synthesis, drug delivery, and targeted therapeutics. Recent studies have highlighted its role as a versatile building block in the development of novel bioactive compounds and its utility in solid-phase peptide synthesis (SPPS).

One of the key areas of research involving this compound is its application in the synthesis of peptide-based therapeutics. The Fmoc group is widely used in peptide chemistry for its stability and ease of removal under mild conditions, making it an ideal protecting group for amino acids. The presence of the pent-4-enoic acid moiety further enhances the compound's reactivity, enabling efficient conjugation with other biomolecules. Recent publications have demonstrated its use in the synthesis of cyclic peptides, which are gaining traction due to their enhanced stability and bioavailability compared to linear peptides.

In addition to its synthetic utility, 2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-3-ylacetamido}pent-4-enoic acid has been investigated for its potential in drug delivery systems. Researchers have explored its incorporation into polymeric carriers and nanoparticles to improve the targeted delivery of therapeutic agents. The compound's ability to form stable amide bonds with various functional groups makes it a promising candidate for the development of smart drug delivery platforms. Recent in vitro studies have shown promising results in terms of controlled release and reduced off-target effects.

Another notable aspect of this compound is its role in the development of prodrugs. Prodrug strategies are increasingly being employed to enhance the pharmacokinetic properties of active pharmaceutical ingredients (APIs). The structural flexibility of 2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-3-ylacetamido}pent-4-enoic acid allows for the design of prodrugs that can be activated under specific physiological conditions, such as in the presence of certain enzymes or pH levels. Recent preclinical studies have demonstrated the potential of these prodrugs in improving drug solubility and bioavailability.

Despite these advancements, challenges remain in the large-scale synthesis and purification of this compound. Researchers are actively working on optimizing synthetic routes to improve yield and purity. Recent efforts have focused on green chemistry approaches, such as the use of environmentally friendly solvents and catalysts, to make the synthesis more sustainable. Additionally, advanced analytical techniques, including high-performance liquid chromatography (HPLC) and mass spectrometry (MS), are being employed to ensure the quality and consistency of the final product.

In conclusion, 2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-3-ylacetamido}pent-4-enoic acid (CAS: 2171655-97-1) represents a promising tool in chemical biology and medicinal chemistry. Its applications in peptide synthesis, drug delivery, and prodrug development highlight its versatility and potential impact on the pharmaceutical industry. Ongoing research aims to address current limitations and further explore its therapeutic potential. As the field continues to evolve, this compound is expected to play a pivotal role in the development of next-generation therapeutics.